BENGHE Foundational & Exploratory

Check Availability & Pricing

Azido-PEG13-acid chemical structure and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido-PEG13-acid

Cat. No.: B11935907

An In-depth Technical Guide to Azido-PEG13-acid

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides a detailed overview of the chemical
structure and molecular weight of Azido-PEG13-acid, a bifunctional linker commonly employed
in bioconjugation, drug delivery, and proteomics.

Chemical Properties and Structure

Azido-PEG13-acid is a derivative of polyethylene glycol (PEG) that features an azide (-N3)
group at one terminus and a carboxylic acid (-COOH) group at the other. The PEG chain
enhances the solubility and biocompatibility of molecules to which it is attached. The terminal
functional groups allow for covalent attachment to other molecules. The azide group can
participate in "click chemistry"” reactions, such as the copper-catalyzed azide-alkyne
cycloaddition (CUAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), providing a
highly efficient and specific method for conjugation. The carboxylic acid group can be activated
to react with primary amines, forming stable amide bonds.

The nomenclature "PEG13" in this compound refers to the 13 oxygen atoms within the
polyethylene glycol backbone. This consists of 12 repeating ethylene glycol units and one ether
oxygen in the linker adjacent to the carboxylic acid.

A summary of the key quantitative data for Azido-PEG13-acid is presented in the table below.
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Property Value Reference

Molecular Formula C29H57N3015 [1112]

Molecular Weight 687.77 g/mol [1][2]
O=C(0)CCO(CC0O)12CCN=

SMILES [1]
[N+]=[N-]

Structural Visualization

To further elucidate the structure of Azido-PEG13-acid, a simplified block diagram is provided
below. This diagram illustrates the linear arrangement of the key functional components of the

molecule.

Azide Group PEG Linker Carboxylic Acid Group

N3 (CH2CH20)12 Ethylene Glycol Units COOH

Click to download full resolution via product page

Caption: Simplified block diagram of the Azido-PEG13-acid structure.

Experimental Protocols

As this guide focuses on the fundamental chemical properties of Azido-PEG13-acid, detailed
experimental protocols for its use are not included. The specific methodologies for
bioconjugation or surface modification will vary depending on the substrate and the desired
outcome. Researchers should refer to established protocols for azide-alkyne cycloaddition
reactions or carbodiimide-mediated amide bond formation for specific experimental details. The
choice of catalyst (for CUAAC), solvent, temperature, and reaction time are critical parameters
that must be optimized for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11935907#azido-pegl3-acid-chemical-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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